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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054

This document provides critical safety and logistical guidance for the proper disposal of
Trifluoroacetic Acid (TFA), a compound frequently utilized by researchers, scientists, and drug
development professionals. Adherence to these procedures is essential to ensure laboratory
safety and environmental compliance. TFA is a strong corrosive acid, and all handling should
be performed with appropriate personal protective equipment (PPE) and within a certified
chemical fume hood.

Immediate Safety and Handling Precautions

o Engineering Controls: Always handle Trifluoroacetic acid inside a properly functioning
chemical fume hood to minimize inhalation exposure.[1]

» Personal Protective Equipment (PPE): Wear protective gloves (double gloving is
recommended), chemical safety goggles or a face shield, and a lab coat.[2][3] Change
gloves immediately if they become contaminated.[2]

e Avoid Inhalation and Contact: Do not breathe vapors or mist.[3][4] Avoid contact with skin,
eyes, and clothing.[1][4]

o Storage: Keep TFA containers tightly closed in a dry, cool, and well-ventilated area, separate
from incompatible materials such as bases, oxidizing agents, and metals.[1][2][5] Opened
containers must be carefully resealed and stored upright to prevent leakage.[1][4]

Spill Response Protocol
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For minor spills (less than 500 mL) that do not pose an immediate threat, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area of the spill and evacuate if
necessary.[1]

Containment: If safe to do so, confine the spill to a small area using a spill kit or inert
absorbent material (e.g., sand, diatomite, or universal binders).[1][6]

Cleanup: Wear appropriate PPE. Absorb the spill with an inert material. Do not use
combustible materials like sawdust.

Waste Collection: Double bag the spill cleanup waste in clear plastic bags, label it as
hazardous waste, and arrange for collection by Environmental Health & Safety (EH&S) or a
licensed waste disposal contractor.[1]

Reporting: For larger spills or any spill that cannot be managed safely, evacuate the area,
close the door, and contact your institution's emergency response team immediately.[2]

Step-by-Step Disposal Procedure

Trifluoroacetic acid waste is considered hazardous and must not be disposed of down the
drain.[1]

Waste Segregation: Segregate TFA waste from all incompatible substances, particularly
bases, oxidizing agents, and reducing agents.[1][2]

Containerization: Collect TFA waste in a designated, properly sealed, and clearly labeled
hazardous waste container.[1] The container should be made of a compatible material (avoid
metal containers).[1]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name, "Trifluoroacetic Acid."

Collection Request: Arrange for disposal through your institution's EH&S department or a
certified hazardous waste disposal company.[1][3][7] Complete any required waste collection
request forms.[1]
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o Contaminated Materials: Any disposable items that come into contact with TFA, such as
pipette tips, gloves, and absorbent pads, must also be disposed of as hazardous waste.[2]

Chemical and Physical Properties

Property Value

Molecular Formula C2HFs02

Molecular Weight 114.02 g/mol

Appearance Clear, Colorless Liquid

Odor Pungent

Boiling Point 72 °C/161.6 °F @ 760 mmHg[7]
Melting Point -15°C /5 °F[7]

Specific Gravity 1.535[7]

Solubility Miscible with water[7]

Disposal Workflow
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Caption: Workflow for the safe disposal of Trifluoroacetic Acid (TFA) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trifluoroacetic Acid (TFA)]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

